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Compound of Interest

Compound Name: 3-Chloropyridine-d4

Cat. No.: B3070127 Get Quote

Disclaimer: This document provides a comprehensive safety overview for 3-Chloropyridine-d4
(CAS No. 1001003-95-7). Due to the limited availability of a specific Safety Data Sheet (SDS)

for the deuterated compound, this guide is primarily based on the well-established safety data

for its non-deuterated analogue, 3-Chloropyridine (CAS No. 626-60-8). The isotopic substitution

of hydrogen with deuterium is not expected to significantly alter the chemical's primary

hazardous properties. This guide is intended for researchers, scientists, and drug development

professionals.

Hazard Identification and Classification
3-Chloropyridine is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its toxicity, flammability, and potential for causing serious health effects upon

exposure.

GHS Classification
The GHS classification for 3-Chloropyridine, and by extension 3-Chloropyridine-d4, is

summarized in the table below.
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Hazard Class Category Hazard Statement

Flammable liquids 4 H227: Combustible liquid

Acute toxicity, Oral 4 H302: Harmful if swallowed

Acute toxicity, Dermal 2 H310: Fatal in contact with skin

Acute toxicity, Inhalation 2 H330: Fatal if inhaled

Skin irritation 2 H315: Causes skin irritation

Serious eye damage 1
H318: Causes serious eye

damage

Specific target organ toxicity -

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Specific target organ toxicity -

repeated exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the aquatic

environment, short-term

(acute)

1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term

(chronic)

1
H410: Very toxic to aquatic life

with long lasting effects

Data compiled from multiple sources[1][2][3].

GHS Pictograms and Signal Word
Signal Word: Danger

Pictograms:

GHS06: Skull and Crossbones (Acute Toxicity - Fatal or Toxic)

GHS05: Corrosion (Serious Eye Damage)
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GHS08: Health Hazard (Specific Target Organ Toxicity)

GHS09: Environment (Hazardous to the Aquatic Environment)

GHS07: Exclamation Mark (Harmful, Irritant)

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Chloropyridine is provided below.

These values are expected to be very similar for 3-Chloropyridine-d4.

Property Value Reference

Molecular Formula C₅H₄ClN

Molecular Weight 113.54 g/mol

Appearance
Clear, colorless to light yellow

liquid

Boiling Point 148 °C

Flash Point 65 - 66 °C (closed cup)

Density 1.194 g/mL at 25 °C

Solubility in Water 10 g/L

pKa (conjugate acid) 2.84

log Kow (Octanol/water

partition coefficient)
1.33

Toxicological Information
3-Chloropyridine is highly toxic and poses a significant health risk upon exposure. The

available toxicological data is summarized below.
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Toxicity Metric Value Species Route Reference

LD50 (Lethal

Dose, 50%)
841 mg/kg Rat Oral

LD50 (Lethal

Dose, 50%)
235 mg/kg Mouse Intraperitoneal

LD50 (Lethal

Dose, 50%)
50.01 mg/kg -

Dermal (Read-

across)

Health Effects:

Acute Effects: Harmful if swallowed and may cause respiratory irritation. Fatal if it comes into

contact with skin or is inhaled. It can cause serious eye damage.

Chronic Effects: May cause damage to organs through prolonged or repeated exposure.

Laboratory experiments have indicated mutagenic effects.

Experimental Protocols
Protocol for Determination of Acute Oral Toxicity
(Adapted from OECD Guideline 423)
This protocol outlines the Acute Toxic Class Method for assessing the oral toxicity of a

substance.

Objective: To determine the acute oral toxicity of 3-Chloropyridine-d4 and classify it according

to the GHS.

Materials:

3-Chloropyridine-d4

Vehicle for administration (e.g., water, corn oil)

Healthy, young adult nulliparous and non-pregnant female rats (weight variation within ±20%)

Oral gavage needles
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Standard laboratory animal caging and diet

Methodology:

Animal Acclimatization: Acclimatize animals to laboratory conditions for at least 5 days prior

to the experiment.

Dose Preparation: Prepare the test substance in the selected vehicle. The volume

administered should generally not exceed 1 mL/100g of body weight for aqueous solutions.

Dosing Procedure (Stepwise):

Start with a group of 3 female rats at a dose of 300 mg/kg.

Administer the prepared dose to each animal by oral gavage.

Observe the animals closely for the first 30 minutes, periodically during the first 24 hours,

and daily thereafter for 14 days.

Observation:

Record all signs of toxicity, including changes in skin, fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity

and behavior pattern.

Record body weight of each animal shortly before dosing and at least weekly thereafter.

At the end of the observation period, all surviving animals are euthanized and subjected to

a gross necropsy.

Endpoint Analysis: The classification is determined based on the number of animal deaths

within each step of the dosing regimen. The LD50 is estimated based on the outcomes at

different dose levels.

Safe Handling and Emergency Procedures
A systematic approach to handling 3-Chloropyridine-d4 is crucial to minimize risk.
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Safe Handling Workflow
The following diagram illustrates a safe handling workflow for 3-Chloropyridine-d4.

Receiving and Storage

Handling and Use

Waste and Spills

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated, Locked Area

If OK

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Handle in a Fume Hood

Use Smallest Possible Quantity Spill Occurs

Collect Waste in a Labeled, Sealed Container

Dispose of Waste via Licensed Contractor

Follow Spill Cleanup Protocol
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A workflow for the safe handling of 3-Chloropyridine-d4.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.

Skin Protection: Wear impervious clothing and chemical-resistant gloves.

Respiratory Protection: Use a full-face respirator with an appropriate cartridge if exposure

limits are exceeded or if irritation is experienced.

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.

Hazardous decomposition products include nitrogen oxides, carbon oxides, and hydrogen

chloride gas.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Hazard Relationship Diagram
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The following diagram illustrates the relationship between the different types of hazards

associated with 3-Chloropyridine-d4.

Physical Hazards Health Hazards Environmental Hazards

Combustible Liquid
(H227)

Acute Toxicity
(Oral, Dermal, Inhalation)

(H302, H310, H330)

Skin Irritation & Eye Damage
(H315, H318)

Specific Target Organ Toxicity
(Single & Repeated Exposure)

(H335, H373)

Aquatic Toxicity
(Acute & Chronic)

(H400, H410)

3-Chloropyridine-d4

is a causes causes causes is

Click to download full resolution via product page

Relationship of hazards for 3-Chloropyridine-d4.

This technical guide provides a summary of the critical safety information for 3-
Chloropyridine-d4. It is imperative that all users of this chemical consult the full Safety Data

Sheet for 3-Chloropyridine and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3070127#safety-data-sheet-sds-for-3-chloropyridine-
d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b3070127#safety-data-sheet-sds-for-3-chloropyridine-d4
https://www.benchchem.com/product/b3070127#safety-data-sheet-sds-for-3-chloropyridine-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3070127?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3070127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

